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Compound of Interest

Compound Name: 2,4-Diphenylimidazole

Cat. No.: B1331546

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 2,4-
Diphenylimidazole (CAS No. 670-83-7). The following sections detail the chemical and
physical properties, hazard identification, protective measures, emergency procedures, and a
representative experimental protocol for its synthesis. This document is intended for use by
qualified individuals trained in handling laboratory chemicals.

Chemical and Physical Properties

2,4-Diphenylimidazole is a white crystalline solid.[1] It is soluble in organic solvents such as
ethanol and dichloromethane.[1] A summary of its key physical and chemical properties is
presented in Table 1.

Table 1: Physical and Chemical Properties of 2,4-Diphenylimidazole
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Property Value

Molecular Formula CisH12N2

Molar Mass 220.27 g/mol [1]

Appearance White crystalline solid[1]

Melting Point 164-166 °C[1]

Boiling Point 461.2 + 14.0 °C (Predicted)[1]

Flash Point 254.7 °C[1]

Density 1.149 + 0.06 g/cm3 (Predicted)[1]

pKa 12.39 + 0.10 (Predicted)[1]

Storage Temperature Room Temperature, Sealed in Dry Conditions[1]

Safety and Hazard Information

Proper handling of 2,4-Diphenylimidazole is crucial to ensure laboratory safety. While some
sources describe its toxicity as low, it is classified as an irritant and requires careful handling to
avoid contact and inhalation.[1]

GHS Hazard Classification

The Globally Harmonized System (GHS) classification for 2,4-Diphenylimidazole and closely
related imidazole compounds indicates potential hazards. The hazard pictograms and
statements are summarized in Table 2. It is important to note that classifications may vary
between suppliers.

Table 2: GHS Hazard Information
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Hazard Class Pictogram Signal Word Hazard Statement
o H301: Toxic if
Acute Toxicity (Oral) Danger
swallowed
. H314: Causes severe
Skin )
] o Danger skin burns and eye
Corrosion/Irritation
damage
Serious Eye H318: Causes serious
o Danger
Damage/Irritation eye damage
Specific Target Organ ] H335: May cause
. Warning : N
Toxicity respiratory irritation

Note: Classifications are based on available data for 2,4-Diphenylimidazole and related

compounds and may vary.

Precautionary Statements

To mitigate the risks associated with handling 2,4-Diphenylimidazole, the following

precautionary measures should be followed:

e Prevention:

[¢]

[e]

o

[¢]

e Response:

P260: Do not breathe dust/fume/gas/mist/vapors/spray.
P264: Wash skin thoroughly after handling.
P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P301 + P316: IF SWALLOWED: Get emergency medical help immediately.

o P303 + P361 + P353: IF ON SKIN (or hair): Take off inmediately all contaminated

clothing. Rinse skin with water/shower.
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o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.

e Storage:
o P405: Store locked up.
» Disposal:
o P501: Dispose of contents/container to an approved waste disposal plant.

Experimental Protocols
Representative Synthesis of 2,4-Diphenylimidazole

This protocol describes a general one-pot synthesis of 2,4-diphenylimidazole from benzil,
benzaldehyde, and ammonium acetate.

Materials:

e Benazil

e Benzaldehyde

e Ammonium acetate

» Glacial acetic acid or absolute ethanol
e Round-bottom flask

» Reflux condenser

e Heating mantle

 Stirring apparatus

« Filtration apparatus

» Recrystallization solvent (e.g., ethanol)
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Procedure:

 In a round-bottom flask equipped with a reflux condenser and stirrer, combine equimolar
amounts of benzil and benzaldehyde.

e Add an excess of ammonium acetate (approximately 3-10 molar equivalents).

e Add a suitable solvent, such as glacial acetic acid or absolute ethanol.

o Heat the reaction mixture to reflux (typically between 70-100 °C) with continuous stirring for

2-4 hours.
o Monitor the reaction progress using thin-layer chromatography (TLC).
 After the reaction is complete, allow the mixture to cool to room temperature.

e If using glacial acetic acid, pour the reaction mixture into water to precipitate the crude
product. If using ethanol, the product may precipitate upon cooling.

o Collect the crude solid by filtration and wash with water.

o Purify the crude 2,4-diphenylimidazole by recrystallization from a suitable solvent, such as

ethanol, to obtain a crystalline solid.

e Dry the purified product under vacuum.

Biological Activity and Signaling Pathways

Derivatives of 2,4-diphenylimidazole have been identified as potent and selective agonists for

the Cannabinoid Receptor 2 (CB2). The CB2 receptor is a G-protein coupled receptor (GPCR)

primarily expressed in immune cells and is a therapeutic target for inflammatory and
neuropathic pain.

Activation of the CB2 receptor by an agonist typically initiates a signaling cascade that leads to

the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (CAMP) levels.

This, in turn, modulates the activity of downstream effectors such as protein kinase A (PKA)
and can influence mitogen-activated protein kinase (MAPK) pathways.
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Below is a diagram representing the general signaling pathway of the CB2 receptor, which is
relevant to the pharmacological action of 2,4-diphenylimidazole analogs.

2,4-Diphenylimidazole
Analog (Agonist)

Adenylyl

CB2 Receptor Cyclase

Cellular Response
(e.g., Anti-inflammatory)

Click to download full resolution via product page

Caption: General CB2 Receptor Signaling Pathway.

Emergency Procedures

In case of accidental exposure to 2,4-Diphenylimidazole, follow these first-aid measures
immediately.

Table 3: First-Aid Measures
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Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.

Immediately remove all contaminated clothing.
) Wash the affected area thoroughly with soap
Skin Contact ) o
and plenty of water. Seek medical attention if

irritation persists.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

e Specific Hazards: Emits toxic fumes under fire conditions.
o Protective Equipment: Wear self-contained breathing apparatus and full protective gear.
Accidental Release Measures:

o Personal Precautions: Wear appropriate personal protective equipment (PPE), including
gloves, safety goggles, and a lab coat. Avoid dust formation and breathing vapors, mist, or
gas. Ensure adequate ventilation.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.
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o Methods for Cleaning Up: Sweep up the spilled solid, avoiding dust generation, and place it
in a suitable, closed container for disposal.

Handling and Storage

« Handling: Handle in a well-ventilated area or under a chemical fume hood. Avoid contact with
skin, eyes, and clothing. Avoid ingestion and inhalation. Wash hands thoroughly after
handling.

e Storage: Store in a tightly closed container in a dry and well-ventilated place. Keep away
from incompatible materials such as strong oxidizing agents.

This guide is intended to provide essential safety and handling information for 2,4-
Diphenylimidazole. Always consult the most current Safety Data Sheet (SDS) from your
supplier before use and adhere to all institutional and regulatory guidelines for chemical safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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